1-(3,4-dichlorobenzoyl)-4-(4-fluoro-2-nitrophenyl)piperazine

• IUPAC Name: (3,4-dichlorophenyl)-[4-(4-fluoro-2-nitrophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H14Cl2FN3O3/c18-13-3-1-11(9-14(13)19)17(24)22-7-5-21(6-8-22)15-4-2-12(20)10-16(15)23(25)26/h1-4,9-10H,5-8H2
• InChI Key: BFIJADZLZMXMDX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=C2)F)[N+](=O)[O-])C(=O)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H14Cl2FN3O3
• Molecular Weight: 398.2 g/mol

Description

1-(3,4-dichlorobenzoyl)-4-(4-fluoro-2-nitrophenyl)piperazine, also known as DFNSP, is a chemical compound that has gained significant attention in scientific research. This compound has been found to exhibit various biological and physiological effects, making it a potential candidate for use in various fields of research. In

Mechanism of Action

The mechanism of action of 1-(3,4-dichlorobenzoyl)-4-(4-fluoro-2-nitrophenyl)piperazine is not fully understood. However, it has been suggested that the compound may act by inhibiting the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, it may exert its antibacterial and antifungal effects by disrupting the cell membrane and inhibiting the synthesis of essential cellular components.
Biochemical and Physiological Effects
1-(3,4-dichlorobenzoyl)-4-(4-fluoro-2-nitrophenyl)piperazine has been found to exhibit various biochemical and physiological effects. It has been shown to induce DNA damage and inhibit the activity of topoisomerase II, an enzyme that plays a crucial role in DNA replication. Additionally, it has been found to inhibit the activity of various kinases, including AKT and ERK, which are involved in cell signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3,4-dichlorobenzoyl)-4-(4-fluoro-2-nitrophenyl)piperazine in lab experiments is its potent biological activity. This makes it a potential candidate for use in various fields of research, including cancer biology and microbiology. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for the use of 1-(3,4-dichlorobenzoyl)-4-(4-fluoro-2-nitrophenyl)piperazine in scientific research. One potential direction is the development of new cancer therapies based on the compound's potent antitumor activity. Additionally, the compound may be used in the development of new antibiotics to combat bacterial and fungal infections. Further research is needed to fully understand the mechanism of action of the compound and to explore its potential applications in various fields of research.
Conclusion
In conclusion, 1-(3,4-dichlorobenzoyl)-4-(4-fluoro-2-nitrophenyl)piperazine is a chemical compound that has gained significant attention in scientific research. It exhibits potent biological activity, making it a potential candidate for use in various fields of research. The compound's synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further research is needed to fully understand the potential applications of this compound in various fields of scientific research.

Scientific Research Applications

1-(3,4-dichlorobenzoyl)-4-(4-fluoro-2-nitrophenyl)piperazine has been extensively studied for its potential use in various fields of scientific research. It has been found to exhibit potent antitumor activity against various cancer cell lines, including lung, breast, and colon cancer cells. Additionally, it has been shown to have antibacterial and antifungal properties, making it a potential candidate for use in the development of new antibiotics.